N-[1-(Methoxymethyl)cyclopropyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-[1-(methoxymethyl)cyclopropyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C15H24N2O3/c1-4-13(18)17-9-5-12(6-10-17)14(19)16(2)15(7-8-15)11-20-3/h4,12H,1,5-11H2,2-3H3
• InChI Key: NXIPKMUVUJTDMK-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1CCN(CC1)C(=O)C=C)C2(CC2)COC
• Molecular Formula: C15H24N2O3
• Molecular Weight: 280.36 g/mol

Description

N-[1-(Methoxymethyl)cyclopropyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide, also known as MMCP-P4C, is a compound that has been studied for its potential use in scientific research. This compound is a piperidine derivative that has been synthesized using specific methods, and it has been found to have unique biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of N-[1-(Methoxymethyl)cyclopropyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide is not fully understood, but it is believed to act on certain receptors in the brain and nervous system. Specifically, it has been found to interact with the dopamine D2 receptor and the sigma-1 receptor. These interactions may contribute to the unique effects of N-[1-(Methoxymethyl)cyclopropyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide on the brain and nervous system.
Biochemical and Physiological Effects:
N-[1-(Methoxymethyl)cyclopropyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide has been found to have several unique biochemical and physiological effects. In animal studies, it has been shown to increase locomotor activity and induce hyperthermia. It has also been found to increase dopamine release in certain areas of the brain. Additionally, N-[1-(Methoxymethyl)cyclopropyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide has been found to have analgesic effects, and it may be useful in studying pain pathways.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(Methoxymethyl)cyclopropyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide in lab experiments is its unique effects on the brain and nervous system. This may make it useful in studying certain neurological disorders or pain pathways. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on N-[1-(Methoxymethyl)cyclopropyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide. One area of interest is its potential therapeutic use for certain conditions, such as pain or neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of N-[1-(Methoxymethyl)cyclopropyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide and its effects on the brain and nervous system. Finally, N-[1-(Methoxymethyl)cyclopropyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide may be useful in developing new drugs or treatments for certain conditions, and further research in this area is warranted.
Conclusion:
In conclusion, N-[1-(Methoxymethyl)cyclopropyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide is a compound that has been studied for its potential use in scientific research. Its unique effects on the brain and nervous system make it a promising candidate for studying certain neurological disorders or pain pathways. However, further research is needed to fully understand its mechanism of action and potential therapeutic uses.

Synthesis Methods

The synthesis of N-[1-(Methoxymethyl)cyclopropyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide involves several steps. First, the starting material, cyclopropylamine, is reacted with formaldehyde to form a cyclopropylmethanol intermediate. This intermediate is then converted to the corresponding mesylate, which is reacted with N-methyl-2-propenamide to give the desired product, N-[1-(Methoxymethyl)cyclopropyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide. This synthesis method has been optimized to produce high yields of pure N-[1-(Methoxymethyl)cyclopropyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide.

Scientific Research Applications

N-[1-(Methoxymethyl)cyclopropyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have unique effects on the brain and nervous system, and it may be useful in studying certain neurological disorders. N-[1-(Methoxymethyl)cyclopropyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide has also been studied for its potential use in drug discovery, as it may have therapeutic potential for certain conditions.